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Compound of Interest

Compound Name:
4'-Hydroxy-3'-

(trifluoromethyl)acetophenone

Cat. No.: B139320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4'-
Hydroxy-3'-(trifluoromethyl)acetophenone, a key intermediate in pharmaceutical and

agrochemical research. This document outlines its core physicochemical properties, detailed

experimental protocols for their determination, and visual workflows to aid in laboratory

synthesis and analysis.

Core Physicochemical Data
The accurate determination of melting and boiling points is crucial for the identification,

purification, and characterization of chemical compounds. The following table summarizes the

available data for 4'-Hydroxy-3'-(trifluoromethyl)acetophenone.

Property Value Source

Melting Point 170.5-179.5 °C Thermo Scientific Chemicals[1]

Boiling Point 254.7 °C at 760 mmHg Guidechem
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The following are detailed methodologies for the experimental determination of the melting and

boiling points of organic compounds such as 4'-Hydroxy-3'-(trifluoromethyl)acetophenone.

Melting Point Determination (Capillary Method)
This method is widely used for the determination of the melting point of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the crystalline 4'-Hydroxy-3'-
(trifluoromethyl)acetophenone is finely ground using a mortar and pestle. The open end of

a capillary tube is then pressed into the powder. The tube is inverted and tapped gently to

pack the sample into the sealed end, aiming for a sample height of 2-3 mm.

Apparatus Setup:

Mel-Temp Apparatus: The capillary tube is inserted into the sample holder of the

apparatus. The heating rate is initially set to a higher value to approach the expected

melting point and then reduced to 1-2 °C per minute for accurate measurement.

Thiele Tube: The capillary tube is attached to a thermometer with a rubber band, ensuring

the sample is level with the thermometer bulb. The thermometer and tube are then

immersed in the oil of the Thiele tube, making sure the oil level is above the side arm.

Measurement: The sample is heated, and the temperature at which the first drop of liquid

appears is recorded as the beginning of the melting range. The temperature at which the
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entire solid has turned into a clear liquid is recorded as the end of the melting range. For a

pure compound, this range should be narrow.

Boiling Point Determination (Micro Boiling Point
Method)
This method is suitable for determining the boiling point of a small quantity of a liquid.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Rubber band or wire for attachment

Procedure:

Sample Preparation: A few drops of the liquid sample are placed into a small test tube. A

capillary tube, sealed at one end, is placed into the test tube with the open end downwards.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. The assembly is then clamped and immersed in a heating bath.

Measurement: The heating bath is gradually heated. As the temperature rises, a stream of

bubbles will emerge from the open end of the capillary tube. The heating is then

discontinued. The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point of the sample.

Visualized Workflows and Pathways
The following diagrams, generated using Graphviz, illustrate a generalized experimental

workflow for determining physical properties and a common synthetic route for substituted

acetophenones.
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Experimental Workflow for Physicochemical Property Determination

Sample Preparation
(Grinding/Dispensing)

Apparatus Setup
(Capillary Insertion/Immersion)

Controlled Heating
(Gradual Temperature Increase)

Observation of Phase Change
(Melting/Boiling)

Data Recording
(Temperature Range)

Analysis and Comparison
(with Literature Values)
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Caption: Generalized workflow for the determination of physical properties.
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General Synthesis of a Substituted Acetophenone via Friedel-Crafts Acylation

Substituted Benzene

Acylium Ion Intermediate
Electrophilic Attack

Acetyl Chloride/Anhydride Lewis Acid (e.g., AlCl3)Activation

Substituted AcetophenoneDeprotonation
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Caption: A representative synthetic pathway for substituted acetophenones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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